1-allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole

• IUPAC Name: 2-(naphthalen-2-yloxymethyl)-1-prop-2-enylbenzimidazole
• InChI: InChI=1S/C21H18N2O/c1-2-13-23-20-10-6-5-9-19(20)22-21(23)15-24-18-12-11-16-7-3-4-8-17(16)14-18/h2-12,14H,1,13,15H2
• InChI Key: OOZAROIDFUIUBP-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2N=C1COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H18N2O
• Molecular Weight: 314.4 g/mol

Description

1-Allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole is a chemical compound that has attracted significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of benzimidazole derivatives and is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 1-allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole is not fully understood. However, studies suggest that this compound may exert its pharmacological effects by inhibiting various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
1-Allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and improve cognitive function. This compound has also been found to have antioxidant properties, which may help protect against oxidative stress and related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole in lab experiments is its diverse pharmacological properties. This compound can be used to study various diseases and conditions, which makes it a valuable tool for researchers. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the laboratory.

Future Directions

There are several future directions for research on 1-allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole. One area of interest is the development of new drugs based on this compound. Researchers are also investigating the potential use of this compound in the treatment of other diseases such as epilepsy and multiple sclerosis. Additionally, studies are being conducted to better understand the mechanism of action of this compound and its potential side effects.
In conclusion, 1-allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole is a chemical compound that has shown promising results in scientific research. Its diverse pharmacological properties make it a valuable tool for researchers studying various diseases and conditions. However, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole involves the reaction of 2-naphthol with allyl bromide in the presence of potassium carbonate to form 2-allyloxy-1-naphthol. This intermediate product is then reacted with 1,2-phenylenediamine in the presence of acetic acid to form 1-allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole.

Scientific Research Applications

1-Allyl-2-[(2-naphthyloxy)methyl]-1H-benzimidazole has been extensively studied for its potential pharmacological properties. It has been found to exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer activities. This compound has also shown promising results in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.